Cas no 1291869-44-7 ({[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate)

• Product Name: {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate
• CAS No: 1291869-44-7
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 5322848
• Update Time: 2025-05-22

{[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-methylphenyl)ethyl]amino}-2-oxoethyl 3-methylthiophene-2-carboxylate
• [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] 3-methylthiophene-2-carboxylate
• STL099927
• 2-oxo-2-((1-(p-tolyl)ethyl)amino)ethyl 3-methylthiophene-2-carboxylate
• {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C17H19NO3S/c1-11-4-6-14(7-5-11)13(3)18-15(19)10-21-17(20)16-12(2)8-9-22-16/h4-9,13H,10H2,1-3H3,(H,18,19)
• InChI Key： XCMQGRXOIUMEKI-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(NC(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 393
• XLogP3: 3.8
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate

Comprehensive Overview of {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate (CAS No. 1291869-44-7)

The compound {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate (CAS No. 1291869-44-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a carbamoyl moiety, a methylthiophene ring, and a carboxylate ester. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both aromatic and heterocyclic components contributes to its potential applications in drug design, particularly in targeting enzyme inhibition or receptor modulation.

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From a synthetic perspective, {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate exemplifies modern organic synthesis techniques. Its preparation likely involves multi-step reactions, such as esterification and amide coupling, which are widely discussed in academic and industrial forums. The compound’s CAS No. 1291869-44-7 serves as a critical identifier for researchers seeking purity standards or regulatory compliance data, a common query among chemists and procurement specialists.

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